Cas no 33880-92-1 (2,7-dibromo-8-chloro-8,10,10-trimethyl-5-methylidene-2,5,7,8,9,9a-hexahydro-6H-2,5a-methano-1-benzoxepine)

• Product Name: 2,7-dibromo-8-chloro-8,10,10-trimethyl-5-methylidene-2,5,7,8,9,9a-hexahydro-6H-2,5a-methano-1-benzoxepine
• CAS No: 33880-92-1
• MF: C₁₅H₁₉Br₂ClO
• MW: 410.57176232338
• CID: 1465784
• PubChem ID: 182147
• Update Time: 2025-04-20

2,7-dibromo-8-chloro-8,10,10-trimethyl-5-methylidene-2,5,7,8,9,9a-hexahydro-6H-2,5a-methano-1-benzoxepine Chemical and Physical Properties

Names and Identifiers

• 2,7-dibromo-8-chloro-8,10,10-trimethyl-5-methylidene-2,5,7,8,9,9a-hexahydro-6H-2,5a-methano-1-benzoxepine
• 6H-2,5a-Methano-1-benzoxepin, 2,7-dibromo-8-chloro-2,5,7,8,9,9a-hexahydro-8,10,10-trimethyl-5-methylene-
• pacifidiene
• NSC629927
• NSC-629927
• CHEMBL1971874
• DTXSID20955467
• NCI60_009740
• 33880-92-1
• dibromo-chloro-trimethyl-methylene-[?]

• Inchi： 1S/C15H19Br2ClO/c1-9-5-6-15(17)12(2,3)14(9)7-10(16)13(4,18)8-11(14)19-15/h5-6,10-11H,1,7-8H2,2-4H3
• InChI Key： SCVKJKKRVLDQHS-UHFFFAOYSA-N
• SMILES： BrC12C=CC(=C)C3(CC(C(C)(CC3O1)Cl)Br)C2(C)C

Computed Properties

• Exact Mass: 409.947072
• Monoisotopic Mass: 407.949118
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2
• XLogP3: 4.9

Experimental Properties

• Density: 1.6
• Boiling Point: 399.1°C at 760 mmHg
• Flash Point: 195.1°C
• Refractive Index: 1.595

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Chamigranes
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Chamigranes